Cas no 1000576-02-2 (3-Cyclopropylamino-4-methyl-4H-1,2,4-benzothiadiazin-1,1-dioxide)

• Product Name: 3-Cyclopropylamino-4-methyl-4H-1,2,4-benzothiadiazin-1,1-dioxide
• CAS No: 1000576-02-2
• MF: C₁₁H₁₃N₃O₂S
• MW: 251.304820775986
• CID: 3157699
• PubChem ID: 135894782
• Update Time: 2025-05-21

3-Cyclopropylamino-4-methyl-4H-1,2,4-benzothiadiazin-1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropylamino-4-methyl-4H-1,2,4-benzothiadiazin-1,1-dioxide
• 3-(Cyclopropylamino)-4-methyl-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide
• MFCD09878060
• 1000576-02-2
• 3-(Cyclopropylamino)-4-methyl-4H-benzo[e][1,2,4]thiadiazine1,1-dioxide

• MDL： MFCD09878060
• Inchi： 1S/C11H13N3O2S/c1-14-9-4-2-3-5-10(9)17(15,16)13-11(14)12-8-6-7-8/h2-5,8H,6-7H2,1H3,(H,12,13)
• InChI Key： KHAQHYKCHRAGJI-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2N(C)/C(/N1)=N\C1CC1)(=O)=O

Computed Properties

• Exact Mass: 251.07284784Da
• Monoisotopic Mass: 251.07284784Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on 3-Cyclopropylamino-4-methyl-4H-1,2,4-benzothiadiazin-1,1-dioxide

Introduction to 3-Cyclopropylamino-4-methyl-4H-1,2,4-benzothiadiazin-1,1-dioxide (CAS No. 1000576-02-2)

3-Cyclopropylamino-4-methyl-4H-1,2,4-benzothiadiazin-1,1-dioxide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the benzothiadiazine class, which is well-known for its diverse applications in medicinal chemistry. The presence of both cyclopropyl and amino substituents in its molecular framework imparts distinct electronic and steric characteristics, making it a promising candidate for further investigation.

The chemical structure of 3-Cyclopropylamino-4-methyl-4H-1,2,4-benzothiadiazin-1,1-dioxide can be described as a fused system consisting of a benzene ring connected to a thiadiazine core. The cyclopropylamino group at the 3-position and the methyl group at the 4-position contribute to its overall reactivity and interaction with biological targets. This arrangement not only enhances its solubility in various solvents but also influences its binding affinity to enzymes and receptors.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 3-Cyclopropylamino-4-methyl-4H-1,2,4-benzothiadiazin-1,1-dioxide with greater accuracy. Molecular docking studies have revealed that this compound exhibits strong binding interactions with several key enzymes involved in metabolic pathways. These interactions suggest potential therapeutic applications in the management of metabolic disorders and inflammatory conditions.

In vitro studies have demonstrated that 3-Cyclopropylamino-4-methyl-4H-1,2,4-benzothiadiazin-1,1-dioxide possesses significant antioxidant properties. The benzothiadiazine core is known to stabilize reactive oxygen species (ROS), thereby mitigating oxidative stress-induced damage. This mechanism has been observed in various cell-based assays, where the compound showed protective effects against oxidative damage in liver cells and neuronal cells.

Furthermore, the methyl group at the 4-position of the molecule plays a crucial role in modulating its biological activity. This substituent enhances the compound's ability to cross cell membranes, improving its bioavailability. Additionally, it contributes to the compound's stability under physiological conditions, ensuring prolonged activity within biological systems.

One of the most intriguing aspects of 3-Cyclopropylamino-4-methyl-4H-1,2,4-benzothiadiazin-1,1-dioxide is its potential role in modulating immune responses. Preliminary research indicates that this compound can influence cytokine production by immune cells, suggesting its utility in immunomodulatory therapies. The cyclopropylamino group appears to be particularly important in this context, as it interacts with specific amino acid residues on cytokine receptors.

The synthesis of 3-Cyclopropylamino-4-methyl-4H-1,2,4-benzothiadiazin-1,1-dioxide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce the cyclopropyl and amino substituents efficiently. These methods not only improve yield but also minimize unwanted byproducts.

Recent patents have highlighted novel synthetic routes for 3-Cyclopropylamino-4-methyl-4H-1,2,4-benzothiadiazin-1,1-dioxide, emphasizing the importance of optimizing synthetic pathways for large-scale production. These innovations are crucial for ensuring cost-effective manufacturing while maintaining high purity standards.

The pharmacological profile of 3-Cyclopropylamino-4-methyl-4H-1,2,4-benzothiadiazin-1,1-dioxide has been further explored through animal models. In preclinical studies conducted on rodents, the compound demonstrated efficacy in reducing inflammation and pain without significant side effects. These findings support its potential as a lead compound for developing novel therapeutic agents.

Future research directions include investigating the long-term effects of 3-Cyclopropylamino-4-methyl-4H-1,2,4-benzothiadiazin-1,1-dioxide on various biological systems. Long-term toxicity studies are essential to ensure safety before human clinical trials can commence. Additionally， exploring derivative compounds with modified substitution patterns may uncover even more potent and selective therapeutic agents.

The integration of machine learning algorithms into drug discovery has revolutionized the way new compounds are identified and optimized. By leveraging these computational tools， researchers can rapidly screen large libraries of compounds for potential biological activity， including 3-Cyclopropylamino-methyl-H-(benzotia)-dioxindanone-(CAS No.-1000576). This approach accelerates the drug development process， making it more efficient and cost-effective.

In conclusion， 3-Cyclopropylamino-methyl-H-(benzotia)-dioxindanone (CAS No.-1000576) represents a significant advancement in pharmaceutical chemistry。 Its unique structural features， combined with promising biological activities， make it an attractive candidate for further development。 As research continues to uncover new applications for this compound， it is likely to play an important role in addressing various health challenges in the coming years。